Cas no 408359-61-5 (Benzoic acid,3-cyclopropyl-2-nitro-)
408359-61-5 structure
Product Name:Benzoic acid,3-cyclopropyl-2-nitro-
CAS No:408359-61-5
MF:C10H9NO4
MW:207.182762861252
CID:326218
PubChem ID:15546471
Update Time:2025-04-19
Benzoic acid,3-cyclopropyl-2-nitro- Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid,3-cyclopropyl-2-nitro-
- Benzoic acid, 3-cyclopropyl-2-nitro- (9CI)
- 3-Cyclopropyl-2-nitrobenzoic acid
- 408359-61-5
-
- Inchi: 1S/C10H9NO4/c12-10(13)8-3-1-2-7(6-4-5-6)9(8)11(14)15/h1-3,6H,4-5H2,(H,12,13)
- InChI Key: RYQCJNNQJAYVKM-UHFFFAOYSA-N
- SMILES: [O-][N+](C1C(C(=O)O)=CC=CC=1C1CC1)=O
Computed Properties
- Exact Mass: 207.05315777g/mol
- Monoisotopic Mass: 207.05315777g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 282
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 83.1Ų
Benzoic acid,3-cyclopropyl-2-nitro- Related Literature
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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5. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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